Cas no 1280602-81-4 (erythro-1-(4-Hydroxy- 3-methoxyphenyl)propane-1,2-diol)

erythro-1-(4-Hydroxy- 3-methoxyphenyl)propane-1,2-diol structure
1280602-81-4 structure
Product Name:erythro-1-(4-Hydroxy- 3-methoxyphenyl)propane-1,2-diol
CAS No:1280602-81-4
MF:C10H14O4
MW:198.215763568878
CID:1080794
PubChem ID:14524462
Update Time:2025-04-20

erythro-1-(4-Hydroxy- 3-methoxyphenyl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • erythro-1-(4-Hydroxy- 3-methoxyphenyl)propane-1,2-diol
    • [ "" ]
    • 3-methoxyphenyl)propane-1,2-diol
    • PZKYCBMLUGVAGH-UHFFFAOYSA-N
    • erythro-1-(4-Hydroxy-
    • 1280602-81-4
    • 1-(4-HYDROXY-3-METHOXYPHENYL)PROPANE-1,2-DIOL
    • 1-(4-Hydroxy-3-Methoxyphenyl)-Propane-1,2-diol
    • 848031-94-7
    • 1-(4-hydroxy-3-methoxyphenyl)propan-1,2-diol
    • AKOS032948972
    • SCHEMBL11197069
    • Rel-(1S,2R)-1-(4-hydroxy-3-methoxyphenyl)propane-1,2-diol
    • (1S,2R)-1-(4-hydroxy-3-methoxyphenyl)propane-1,2-diol
    • erythro-1-(4-Hydroxy-3-methoxyphenyl)propane-1,2-diol
    • AKOS032962567
    • FS-8679
    • Inchi: 1S/C10H14O4/c1-6(11)10(13)7-3-4-8(12)9(5-7)14-2/h3-6,10-13H,1-2H3/t6-,10-/m1/s1
    • InChI Key: PZKYCBMLUGVAGH-LHLIQPBNSA-N
    • SMILES: O[C@@H](C1C=CC(=C(C=1)OC)O)[C@@H](C)O

Computed Properties

  • Exact Mass: 198.08900
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 390.7±42.0 °C at 760 mmHg
  • Flash Point: 190.1±27.9 °C
  • Solubility: Dissolution (38 g/l) (25 º C),
  • PSA: 69.92000
  • LogP: 0.81500
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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